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Compound of Interest

Compound Name: Decahydroquinolin-8-ol

CAS No.: 32258-81-4

Cat. No.: B2921950

Get Quote

Master Safety Profile: Decahydroquinolin-8-ol
Technical Guidance for Research & Development

Chemical Identity & Scaffold Analysis
Decahydroquinolin-8-ol represents a privileged scaffold in medicinal chemistry, bridging the

gap between the planar, aromatic 8-hydroxyquinoline (a known chelator) and saturated,

stereochemically complex alkaloids (e.g., pumiliotoxins).[1][2]
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Parameter Technical Specification

Chemical Name Decahydroquinolin-8-ol

CAS Number 32258-81-4 (Generic) / Stereoisomers vary

Synonyms
8-Hydroxydecahydroquinoline; Octahydro-8-

quinolinol

Molecular Formula C₉H₁₇NO

Molecular Weight 155.24 g/mol

Structural Class Bicyclic Amino-Alcohol (Saturated Quinoline)

Stereochemistry

Exists as cis- and trans- fused isomers.[1][2][3]

[4] The 8-hydroxy group introduces additional

chirality (axial/equatorial), significantly affecting

solubility and receptor binding.[1]

Mechanistic Safety Distinction (Critical)
Researchers must distinguish this compound from its aromatic parent, 8-Hydroxyquinoline (8-

HQ).[1][2]

8-HQ (Aromatic): Phenolic -OH (pKa ~9.9), planar.[1][2] Proven Toxic (Cat 3), Reprotoxin.[1]

[2]

Decahydroquinolin-8-ol (Saturated): Aliphatic Secondary -OH (pKa ~16+), Secondary

Amine (pKa ~11).[1][2] Non-planar.

Safety Implication: While the saturated ring reduces planarity (potentially lowering DNA

intercalation risk), the secondary amine moiety renders the compound highly basic and

potentially corrosive, while the amino-alcohol motif retains bioactive potential (ion channel

modulation).[1][2] Handle with the rigor of a functionalized alkaloid.

Hazard Identification & Risk Assessment
Derived from SAR analysis of Decahydroquinoline (Skin Corr.[2] 1B/Irrit. 2) and 8-HQ (Acute

Tox. 3).[1][2]
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GHS Classification (Composite Conservative Profile)
In the absence of a unified regulatory monograph, the following classification is recommended

for R&D risk assessment:

Hazard Class Category
Hazard Statement
(Inferred)

Skin Corrosion/Irritation 1B / 2

H314: Causes severe skin

burns and eye damage

(Conservative) or H315:

Causes skin irritation.[1][2]

Serious Eye Damage 1

H318: Causes serious eye

damage (Due to basic amine).

[2]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed

(Alkaloid-like bioactivity).[1][2]

STOT - Single Exp. 3
H335: May cause respiratory

irritation.[2][5]

Aquatic Toxicity Acute 1

H400: Very toxic to aquatic life

(Based on quinoline

ecotoxicity).[2]

Visualizing the Hazard Logic
The following diagram illustrates the decision logic for handling this compound, integrating its

physical state and chemical nature.
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Risk Assessment: Decahydroquinolin-8-ol

Physical State Check

Solid / Powder Solution / Oil

Hazard: Inhalation of Basic Dust
(Respiratory Irritation)

Hazard: Corrosive Splash
(Skin/Eye Damage)

Control: Weigh in Fume Hood
+ N95/P100 if open

Control: Double Nitrile Gloves
+ Face Shield

Bioactivity Alert:
Potential Ion Channel Modulator

Click to download full resolution via product page

Caption: Risk assessment workflow linking physical state to specific exposure hazards and

required engineering controls.

Physical & Chemical Properties (Experimental &
Predicted)
Understanding these properties is vital for synthesis planning and spill cleanup.[2]
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Property Value / Description Relevance to Safety

Appearance

White to pale yellow crystalline

solid or viscous oil

(stereoisomer dependent).[1]

[2]

Darkens on air/light exposure

(oxidation).[2]

Melting Point 72–74 °C (cis/trans mix)
Low melting point implies easy

liquefaction; handle cool.[2]

Boiling Point ~267 °C (at 760 mmHg)

Low volatility, but thermal

decomposition releases NOx.

[1][2]

Solubility

Soluble in organic solvents

(DCM, MeOH).[1][2] Sparingly

soluble in water (pH

dependent).[2]

Lipophilic: High potential for

skin absorption.[2]

Basicity (pKa) ~10.8 (Amine)
Strong Base: Incompatible with

acids and acid chlorides.[2]

Hygroscopicity Moderate to High

Absorbs atmospheric CO₂

(carbamate formation).[2]

Store under Argon.[2]

Safe Handling & Experimental Protocols
Storage & Stability[1][2]

Atmosphere: Store under inert gas (Argon/Nitrogen).[2] The secondary amine is prone to

oxidation and carbamate formation upon CO₂ exposure.[2]

Temperature: 2–8 °C (Refrigerate).

Incompatibilities: Strong oxidizing agents (peroxides, permanganates), Acid chlorides,

Anhydrides, Strong acids.[1][2]

Personal Protective Equipment (PPE) Matrix
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Do not rely on standard latex gloves. The lipophilic amine nature requires specific barriers.

Respiratory: If handling powder >100 mg outside a hood, use P100/N95 particulate

respirators.[2]

Eyes: Chemical safety goggles are mandatory.[2] Face shield recommended if handling >5g

of liquid phase.[2]

Skin:

Splash Contact: Nitrile rubber (0.11 mm) - Breakthrough time < 10 min (Change

immediately).[1][2]

Full Contact: Laminate PE/EVOH (Silver Shield) or thick Nitrile (0.4 mm).[2]

Waste Management[1]
Classification: Hazardous Organic Waste (Basic/Amine).[2]

Protocol: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator

equipped with an afterburner and scrubber (to neutralize NOx).[1][2]

Prohibition: Do NOT dispose of down drains.[2] Aquatic toxicity is high.[2][3][4][6][7][8]

Emergency Response Protocols
Self-validating workflows for immediate action.

Exposure Response Workflow

Exposure Incident

Eye Contact

Skin Contact

Ingestion

Rinse 15+ min
Lift Eyelids

Soap & Water
Discard Clothing

Do NOT Induce Vomiting
Rinse Mouth

Seek Medical Attention
(Show Structure)
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Click to download full resolution via product page

Caption: Immediate action steps for exposure. Note: Ingestion management emphasizes

preventing aspiration of the corrosive amine.

Firefighting Measures
Media: Dry chemical, CO₂, or alcohol-resistant foam.[1][2] Do not use water jet (may spread

the lipophilic amine).[2]

Hazards: Emits toxic fumes of Carbon Monoxide (CO) and Nitrogen Oxides (NOx).[2]

Gear: Wear self-contained breathing apparatus (SCBA).

Analytical Verification (For Researchers)
To ensure you are working with the correct isomer/compound during safety checks:

1H NMR (CDCl3): Look for the multiplet at δ 3.5–4.0 ppm (CH-OH) and the broad singlet for

NH/OH (exchangeable).[1][2]

MS (ESI): [M+H]+ = 156.14.[2]

TLC: Stains with Ninhydrin (free amine) or Iodine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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